BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Fluoro-5-isopropylphenylboronic acid
molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Fluoro-5-isopropylphenylboronic
Compound Name: d
aci

Cat. No.: B572195

2-Fluoro-5-isopropylphenylboronic Acid:
Molecular Characteristics

For researchers and professionals in the field of drug development and chemical synthesis,
precise molecular data is paramount. This guide provides the essential molecular formula and
weight for 2-Fluoro-5-isopropylphenylboronic acid.

The fundamental chemical properties of 2-Fluoro-5-isopropylphenylboronic acid are
summarized in the table below. This information is critical for stoichiometric calculations in
reaction planning and for the characterization of synthesized compounds.

Property Value
Molecular Formula C9H12BFO2
Molecular Weight 182.00 g/mol [1]

This data serves as a foundational reference for any experimental or theoretical work involving
2-Fluoro-5-isopropylphenylboronic acid.

While this document focuses on the core molecular properties, it is understood that
comprehensive research would involve detailed experimental protocols and pathway analysis.
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However, as this guide is specific to the molecular weight and formula, such sections are not
applicable here.

Below is a simple logical diagram illustrating the relationship between the compound's name
and its primary molecular identifiers.

2-Fluoro-5-isopropylphenylboronic acid

is defined by is defined by
Y Y
Molecular Formula: Molecular Weight:
C9H12BFO2 182.00 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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